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Compound of Interest

Compound Name: Lead chromate
CAS No.: 1344-37-2
Cat. No.: B576402
Get Quote
& J

CAS Number: 7758-97-6

This technical guide provides an in-depth overview of lead chromate (PbCrOa4), a compound of
significant interest to researchers, scientists, and drug development professionals due to its
historical industrial use and its pronounced toxicological properties. This document outlines its
chemical and physical characteristics, detailed safety and handling protocols, and explores the
molecular mechanisms underlying its toxicity.

Core Data and Properties

Lead chromate is a yellow to orange crystalline solid that is practically insoluble in water. Its
properties are summarized below.

Physical and Chemical Properties
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Property Value Reference
CAS Number 7758-97-6 [1112]
Molecular Formula PbCrOa4 [1]
Molecular Weight 323.19 g/mol [1]

Yellow or orange-yellow
Appearance [3]
crystals or powder

Melting Point 844 °C (1551 °F) [3][4]
Boiling Point Decomposes [3]
Density 6.12 g/cm?3 [4]

B Insoluble in water; Soluble in
Solubility _ _ [4]
strong acids and alkalis

icoloaical

Parameter Value Species Reference
LD50 (Oral) > 12,000 mg/kg Mouse [51[6]
) L Known human
Carcinogenicity ) Human [718]
carcinogen

] o May damage fertility
Reproductive Toxicity ] Human [7119]
or the unborn child

Lungs, Blood,
Kidneys, Nervous

Target Organs ] Human [10][11]
System, Reproductive

System

Occupational Exposure Limits
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Organization Limit Value (as Cr) Notes
OSHA (PEL) 5 pg/m3 (8-hr TWA) Chromium (VI) compounds
NIOSH (REL) 0.2 pug/m3 (8-hr TWA)

0.2 pg/m3 (8-hr TWA,

ACGIH (TLV) inhalable)

Experimental Protocols

Given the hazardous nature of lead chromate, strict adherence to safety protocols is
paramount. The following sections detail methodologies for safe handling and for assessing its

genotoxic effects.

Safe Handling, Storage, and Disposal Workflow

Proper management of lead chromate from acquisition to disposal is critical to minimize

exposure and environmental contamination.
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Workflow for Safe Handling of Lead Chromate

Acquisition & Receiving

Verify Chemical Identity
(CAS: 7758-97-6)

4

Inspect Container Integrity

\ 4

Review Safety Data Sheet (SDS)

Proceed to Storage

Sto*ag e

Store in a cool, dry,
well-ventilated area

A 4

Keep container tightly closed

\ 4

Store locked up

\ 4

Separate from incompatible materials
(e.g., combustibles, reducing agents)

Transfer to Handling Area

Work in a designated area

Handlirw & Use Spill & Emergency Procedures
(fume hood or ventilated enclosure)

Wear appropriate PPE:
- Nitrile gloves
- Safety goggles/face shield Wear full protective equipment
- Lab coat

- NIOSH-approved respirator

l Y
Avoid dust formation Dampen spilled mat@

Use non-sparking tools

Collect with HEPA-filtered vacuum
or carefully sweep into a closed container

Generate Waste

\anste Dispos:

Collect waste in a labeled,
sealed, hazardous waste container

Contain Spill Waste

Y
Dispose of as hazardous waste
in accordance with local,
state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of lead chromate.
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Genotoxicity Assessment: In Vitro Micronucleus Assay
Protocol

The in vitro micronucleus test is a standard method to assess the potential of a chemical to
induce chromosomal damage.

e Cell Culture: Human bronchial epithelial cells (BEAS-2B) are cultured in a suitable medium
(e.g., DMEM supplemented with 10% fetal bovine serum and antibiotics) at 37°C in a
humidified atmosphere with 5% CO..

o Exposure: Cells are seeded in culture plates and allowed to attach. Subsequently, they are
exposed to varying concentrations of a lead chromate suspension (e.g., 0.1, 0.5, 1, 5, 10
pg/cm?) for a duration that allows for at least one cell division (approximately 24 hours). A
negative (vehicle) control and a positive control (e.g., mitomycin C) are included.

o Cytokinesis Block: Cytochalasin B (final concentration of 3-6 pg/mL) is added to the culture
medium to block cytokinesis, resulting in the accumulation of binucleated cells.

o Harvesting and Staining: After the exposure period, cells are harvested by trypsinization,
treated with a hypotonic solution, and fixed with a methanol/acetic acid solution. The cell
suspension is then dropped onto clean microscope slides, air-dried, and stained with a DNA-
specific stain such as Giemsa or DAPI.

e Scoring: At least 2000 binucleated cells per concentration are scored under a microscope for
the presence of micronuclei. The frequency of micronucleated binucleated cells is calculated.
A statistically significant, dose-dependent increase in the frequency of micronucleated cells
indicates a positive result for genotoxicity.

Signaling Pathways of Toxicity

Lead chromate exerts its toxicity through mechanisms primarily attributed to its constituent
ions: lead (Pb2*) and chromate (CrO42-). The hexavalent chromium is a known carcinogen,
while lead is a potent neurotoxin.

Genotoxicity Signaling Pathway via Hexavalent
Chromium
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The carcinogenicity of lead chromate is largely driven by the chromate component, which can
induce DNA double-strand breaks (DSBs). This damage triggers the Ataxia-Telangiectasia
Mutated (ATM) signaling pathway, a critical component of the DNA damage response.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b576402/docs?utm_src=pdf-body#lead-chromate-a-comprehensive-technical-guide-on-its-properties-safety-and-toxicological-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Lead Chromate-Induced Genotoxicity Pathway
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Caption: ATM signaling pathway activated by lead chromate-induced DNA damage.
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to disrupt numerous cellular processes.

The lead component is a potent neurotoxin that primarily disrupts neuronal function by
interfering with calcium-dependent signaling pathways. Lead's ionic mimicry of calcium allows it

Lead-Induced Neurotoxicity via Calcium Signaling Disruption
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Caption: Disruption of synaptic calcium signaling by lead.

Need Custom Synthesis?

Email: info@benchchem.com or Request Quote Online.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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